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Compound of Interest

Compound Name: 3-Oxobutanenitrile

Cat. No.: B1585553

Essential Safety and Handling Guide for 3-
Oxobutanenitrile

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Oxobutanenitrile (CAS No.
2469-99-0). Adherence to these protocols is essential for ensuring laboratory safety and
operational integrity.

Chemical and Physical Properties

3-Oxobutanenitrile, also known as acetoacetonitrile or cyanoacetone, is a colorless to pale
yellow liquid.[1][2][3] It is recognized as a versatile intermediate in the synthesis of
pharmaceuticals and other fine chemicals.[1][4]
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Property Value

CAS Number 2469-99-0[5][6]

Molecular Formula CaHsNOJ1][6][7]

Molecular Weight 83.09 g/mol [6][7]

Appearance Colorless to pale yellow liquid[1][3]
Boiling Point 120-125°C (101.3 kPa)[8]

Flash Point 28.5°C / 83.3°F[9]

Density ~1.0 g/cm3[2][9]

Solubility Slightly soluble in water[1][4][8]

Hazard Identification and Personal Protective Equipment
(PPE)

3-Oxobutanenitrile is classified as hazardous. It is harmful if swallowed, in contact with skin,
or inhaled.[4][5][10] It causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[4][5][10] It is also a flammable liquid and vapor.[3]
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PPE Category

Equipment Specification

Rationale

Eye & Face Protection

Tight-sealing safety goggles

and face shield.

Protects against splashes and
vapors causing serious eye
irritation.[5][10]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, as the
substance is toxic and causes
irritation.[5][10]

Skin & Body Protection

Lab coat and appropriate

protective clothing.

Minimizes the risk of skin

exposure.[5]

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator.

Required when working
outside a fume hood or if

exposure limits are exceeded.

[5]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for mitigating the risks

associated with 3-Oxobutanenitrile.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 3-Oxobutanenitrile.
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Detailed Protocols
Handling and Storage Protocol

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[5] Ensure a
chemical fume hood is operational and that an eyewash station and safety shower are
readily accessible.[5]

o Personal Protective Equipment: Don all required PPE as specified in the table above.

e Handling:

o

Work exclusively within a well-ventilated area or a chemical fume hood.[5][10]

o Ground and bond containers during transfer to prevent static discharge.[3] Use only non-
sparking tools.[3]

o Avoid breathing vapors or mists.[5]

o Prevent contact with skin and eyes.[5]

o Do not eat, drink, or smoke in the handling area.[5][10]

o After use, ensure the container is tightly closed.[5][10]
o Storage:

o Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
acids and strong oxidizing agents.[4][5][10]

o Keep containers tightly sealed and store in a locked cabinet or designated chemical
storage area.[5][10]

o Some suppliers recommend storing in a freezer (under -20°C) under an inert atmosphere.

[2]19]

Emergency Procedures: Spills and Exposures

e Spill Response:
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o Minor Spill: Alert personnel in the immediate area. Wearing appropriate PPE, absorb the
spill with an inert, non-combustible material like sand or vermiculite.[10] Collect the
material into a suitable, labeled container for hazardous waste disposal.[10]

o Major Spill: Evacuate the area immediately. Alert emergency services and your institution's
environmental health and safety office.[10][11]

« Exposure Response:

o Inhalation: Immediately move the affected person to fresh air. If they feel unwell, seek
medical attention by calling a physician or poison control center.[5]

o Skin Contact: Remove contaminated clothing immediately.[5] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[5] Seek medical attention if irritation
persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[5] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.[5]

o Ingestion: Rinse the mouth with water.[5] Call a physician or poison control center
immediately.[1][5] Do not induce vomiting.

Disposal Plan

o Waste Collection: All waste materials containing 3-Oxobutanenitrile, including contaminated
absorbents and disposable PPE, must be collected in a clearly labeled, leak-proof container
designated for hazardous chemical waste.[5][12]

o Waste Classification: This chemical waste must be classified as hazardous.[5] The proper
shipping name is "NITRILES, LIQUID, TOXIC, N.O.S.".[4][5][10]

o Disposal: Do not empty into drains.[5] Disposal must be conducted through an approved
waste disposal plant.[3][5] Follow all local, regional, and national regulations for hazardous
waste disposal.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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